Cas no 2009191-33-5 (tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate
• CAS No: 2009191-33-5
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 6409657
• PubChem ID: 165964200
• Update Time: 2025-06-08

tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate
• EN300-1893465
• 2009191-33-5
• tert-butyl N-[2-amino-3-(5-chloro-2-methoxyphenyl)propyl]carbamate

• Inchi： 1S/C15H23ClN2O3/c1-15(2,3)21-14(19)18-9-12(17)8-10-7-11(16)5-6-13(10)20-4/h5-7,12H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： WAPJGFITESQAGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(CNC(=O)OC(C)(C)C)N)OC

Computed Properties

• Exact Mass: 314.1397203g/mol
• Monoisotopic Mass: 314.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate

Research Brief on tert-Butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate (CAS: 2009191-33-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate (CAS: 2009191-33-5) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, has been the focus of multiple studies aimed at exploring its potential applications in drug discovery and development. The presence of both the tert-butyl carbamate and the chloro-methoxyphenyl moieties makes it a versatile building block for the construction of pharmacologically active molecules.

A recent study published in the Journal of Medicinal Chemistry investigated the role of tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers utilized this compound as a precursor to develop a series of derivatives with enhanced binding affinity for the serotonin transporter (SERT). The study reported a significant improvement in both potency and selectivity, with one derivative showing a 10-fold increase in activity compared to existing SSRIs. These findings underscore the compound's potential in addressing unmet medical needs in the treatment of depression and anxiety disorders.

In another study, researchers explored the application of tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate in the development of anticancer agents. The compound was used to synthesize a novel class of kinase inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The results demonstrated that the derivatives exhibited potent inhibitory activity against cancer cell lines, with IC50 values in the nanomolar range. Furthermore, the compounds showed favorable pharmacokinetic properties, suggesting their potential for further preclinical development.

The synthetic versatility of tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate has also been highlighted in recent patents. One patent application described its use in the preparation of protease inhibitors for the treatment of viral infections, including COVID-19. The inventors claimed that the compound's structural features facilitated the introduction of critical functional groups, leading to improved antiviral activity and reduced toxicity. This application further expands the compound's utility in addressing global health challenges.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate. Recent efforts have focused on improving the yield and purity of the compound through innovative catalytic methods and green chemistry approaches. For instance, a study published in Organic Process Research & Development reported a highly efficient palladium-catalyzed coupling reaction that significantly reduced the formation of by-products and enhanced the overall sustainability of the synthesis process.

In conclusion, tert-butyl N-2-amino-3-(5-chloro-2-methoxyphenyl)propylcarbamate (CAS: 2009191-33-5) continues to be a valuable intermediate in medicinal chemistry, with applications spanning from CNS disorders to oncology and antiviral therapy. Ongoing research and development efforts are expected to further unlock its potential, paving the way for the discovery of next-generation therapeutics. Future studies should focus on optimizing its synthetic routes and exploring its applicability in emerging therapeutic areas.